molecular formula C11H16BrNO B8288028 3-(6-Bromopyridin-2-yl)-2,3-dimethylbutan-2-ol

3-(6-Bromopyridin-2-yl)-2,3-dimethylbutan-2-ol

Cat. No.: B8288028
M. Wt: 258.15 g/mol
InChI Key: PTHIGPDRZKVTKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(6-Bromopyridin-2-yl)-2,3-dimethylbutan-2-ol is a useful research compound. Its molecular formula is C11H16BrNO and its molecular weight is 258.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H16BrNO

Molecular Weight

258.15 g/mol

IUPAC Name

3-(6-bromopyridin-2-yl)-2,3-dimethylbutan-2-ol

InChI

InChI=1S/C11H16BrNO/c1-10(2,11(3,4)14)8-6-5-7-9(12)13-8/h5-7,14H,1-4H3

InChI Key

PTHIGPDRZKVTKU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=NC(=CC=C1)Br)C(C)(C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, 13 mL of 2 M methylmagnesium iodide/diethyl ether solution was added to diethyl ether (20 mL) solution of 2.72 g of ethyl 2-(6-bromopyridin-2-yl)-2-methylpropionate with cooling in an ice bath. The reaction liquid was stirred at room temperature for 3 hours, and then water and aqueous 10% phosphoric acid solution were added thereto, extracted with diethyl ether, washed with aqueous saturated sodium hydrogencarbonate solution and saturated saline water, and then dried with anhydrous magnesium sulfate. After concentrated under reduced pressure, the residue was purified through silica gel column chromatography (hexane/ethyl acetate=9/1 to 8/1) to obtain 1.47 g of the entitled compound as a colorless oily substance.
Name
methylmagnesium iodide diethyl ether
Quantity
13 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
2.72 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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